Cas no 1882453-20-4 ((2,2-Difluorocyclopentyl)methanesulfonamide)

• Product Name: (2,2-Difluorocyclopentyl)methanesulfonamide
• CAS No: 1882453-20-4
• MF: C₆H₁₁F₂NO₂S
• MW: 199.218847513199
• CID: 5717155
• PubChem ID: 128508544
• Update Time: 2025-10-25

(2,2-Difluorocyclopentyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (2,2-Difluorocyclopentyl)methanesulfonamide
• 1882453-20-4
• EN300-1120694

• Inchi： 1S/C6H11F2NO2S/c7-6(8)3-1-2-5(6)4-12(9,10)11/h5H,1-4H2,(H2,9,10,11)
• InChI Key： UBYIRQWAVXRCQK-UHFFFAOYSA-N
• SMILES： S(CC1CCCC1(F)F)(N)(=O)=O

Computed Properties

• Exact Mass: 199.04785609g/mol
• Monoisotopic Mass: 199.04785609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 68.5Ų

Additional information on (2,2-Difluorocyclopentyl)methanesulfonamide

Comprehensive Overview of (2,2-Difluorocyclopentyl)methanesulfonamide (CAS No. 1882453-20-4)

The compound (2,2-Difluorocyclopentyl)methanesulfonamide (CAS No. 1882453-20-4) is a specialized sulfonamide derivative with a unique difluorocyclopentyl backbone. This structure imparts distinct physicochemical properties, making it a subject of interest in pharmaceutical and agrochemical research. Its molecular formula, C₆H₁₁F₂NO₂S, highlights the presence of fluorine atoms, which are known to enhance metabolic stability and bioavailability in drug design. Researchers are increasingly exploring its potential as a bioisostere or intermediate in the synthesis of novel therapeutic agents.

In recent years, the demand for fluorinated compounds like (2,2-Difluorocyclopentyl)methanesulfonamide has surged due to their applications in precision medicine and crop protection. A trending topic in 2024 is the role of fluorine in drug discovery, as evidenced by frequent searches for "fluorine medicinal chemistry" or "fluorinated agrochemicals." This compound aligns with these trends, offering a balance between lipophilicity and polarity—a critical factor in optimizing ADME (Absorption, Distribution, Metabolism, Excretion) profiles.

The synthesis of CAS No. 1882453-20-4 typically involves multi-step organic reactions, including cyclization and sulfonylation. Its difluorocyclopentyl moiety is particularly noteworthy for conferring conformational rigidity, a property leveraged in structure-activity relationship (SAR) studies. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are employed to verify its purity and structural integrity, ensuring compliance with industry standards.

From a commercial perspective, (2,2-Difluorocyclopentyl)methanesulfonamide is cataloged by major chemical suppliers as a high-value building block. Its applications span small-molecule inhibitors and enzyme modulators, with growing interest in its use for kinase-targeted therapies. Online queries like "sulfonamide-based drugs 2024" or "fluorine in kinase inhibitors" reflect this niche focus. Additionally, its stability under physiological conditions makes it a candidate for prodrug development.

Environmental and regulatory considerations are also pivotal. The compound’s low ecotoxicity profile, inferred from its structural analogs, positions it favorably for green chemistry initiatives. Searches for "sustainable fluorochemicals" or "FDA-approved sulfonamides" underscore the intersection of innovation and compliance in this space. Researchers emphasize atom economy and catalytic processes to minimize waste during its production.

In summary, (2,2-Difluorocyclopentyl)methanesulfonamide (CAS No. 1882453-20-4) exemplifies the convergence of advanced synthetic chemistry and applied life sciences. Its versatility and alignment with current scientific trends ensure its relevance in both academic and industrial settings. Future studies may explore its polypharmacology potential or hybrid derivatives for niche therapeutic areas.